Cas no 2229444-80-6 (2,3-difluoro-6-hydrazinyl-N,N-dimethylaniline)

• Product Name: 2,3-difluoro-6-hydrazinyl-N,N-dimethylaniline
• CAS No: 2229444-80-6
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 6283947
• PubChem ID: 165974724
• Update Time: 2025-11-06

2,3-difluoro-6-hydrazinyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-6-hydrazinyl-N,N-dimethylaniline
• 2229444-80-6
• EN300-1733847

• Inchi： 1S/C8H11F2N3/c1-13(2)8-6(12-11)4-3-5(9)7(8)10/h3-4,12H,11H2,1-2H3
• InChI Key： OQCUSCLABVEADZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)NN)F

Computed Properties

• Exact Mass: 187.09210369g/mol
• Monoisotopic Mass: 187.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.3Ų

Additional information on 2,3-difluoro-6-hydrazinyl-N,N-dimethylaniline

Exploring the Properties and Applications of 2,3-Difluoro-6-Hydrazinyl-N,N-Dimethylaniline (CAS No. 2229444-80-6)

The compound 2,3-difluoro-6-hydrazinyl-N,N-dimethylaniline (CAS No. 2229444-80-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic amines, characterized by its unique structure that includes a hydrazine group and fluorine substituents. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials science. The fluorine atoms at positions 2 and 3 on the aromatic ring contribute to increased stability and bioavailability, which are critical factors in pharmaceutical applications. Additionally, the hydrazine group at position 6 introduces nucleophilic properties, enabling this compound to participate in various chemical reactions such as condensation reactions and nucleophilic substitutions.

The synthesis of N,N-dimethyl substitution derivatives has been a focal point in recent research due to their enhanced solubility and reduced toxicity. This makes them ideal candidates for drug delivery systems and bioactive agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that N,N-dimethyl substituted anilines exhibit potent anti-inflammatory activity, suggesting their potential use in developing novel therapeutic agents.

In terms of applications, hydrazine derivatives like this compound are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The ability to modify the substituents on the aromatic ring allows for fine-tuning of physical and chemical properties, making this compound versatile in different industrial settings. For example, its use as a precursor in the synthesis of heterocyclic compounds has been explored in recent studies, showcasing its role in building complex molecular architectures.

The environmental impact of such compounds is another area gaining attention. Researchers are increasingly focusing on the development of eco-friendly synthesis methods for fluorinated aromatic compounds, aiming to minimize waste generation and energy consumption. This shift towards sustainable chemistry aligns with global efforts to promote green technologies across various industries.

Furthermore, advancements in computational chemistry have enabled detailed studies on the electronic properties of N,N-dimethyl substituted anilines, providing insights into their reactivity and stability under different conditions. These computational models are instrumental in predicting the behavior of such compounds in various chemical environments, facilitating their optimization for specific applications.

In conclusion, 2,3-difluoro-6-hydrazinyl-N,N-dimethylaniline (CAS No. 2229444-80-6) stands out as a multifaceted compound with promising prospects across diverse fields. Its unique structure and functional groups make it a valuable asset in both research and industry. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly significant role in advancing modern science and technology.